Cas no 1806957-90-3 (3-(Chloromethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine)

3-(Chloromethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine is a versatile heterocyclic compound featuring a pyridine core substituted with chloromethyl, cyano, difluoromethyl, and nitro functional groups. Its multifunctional structure makes it a valuable intermediate in organic synthesis, particularly for agrochemical and pharmaceutical applications. The presence of reactive sites, such as the chloromethyl and cyano groups, allows for further derivatization, enabling the construction of complex molecular frameworks. The electron-withdrawing nitro and difluoromethyl groups enhance its utility in nucleophilic substitution and cross-coupling reactions. This compound’s stability and well-defined reactivity profile make it suitable for precision chemical transformations, supporting research and industrial processes requiring tailored pyridine derivatives.

3-(Chloromethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine structure

1806957-90-3 structure

Product Name:3-(Chloromethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine

CAS No:1806957-90-3

MF:C₈H₄ClF₂N₃O₂

MW:247.586067199707

CID:4878459

Update Time:2025-08-05

3-(Chloromethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Chloromethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine
- Inchi： 1S/C8H4ClF2N3O2/c9-2-5-4(3-12)1-6(7(10)11)13-8(5)14(15)16/h1,7H,2H2
- InChI Key： BIXYIPOCSCYDAN-UHFFFAOYSA-N
- SMILES： ClCC1C([N+](=O)[O-])=NC(C(F)F)=CC=1C#N

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 314
XLogP3: 1.8
Topological Polar Surface Area: 82.5

3-(Chloromethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029039476-250mg	3-(Chloromethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine	1806957-90-3	95%	250mg	$1,038.80	2022-03-31
Alichem	A029039476-500mg	3-(Chloromethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine	1806957-90-3	95%	500mg	$1,819.80	2022-03-31
Alichem	A029039476-1g	3-(Chloromethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine	1806957-90-3	95%	1g	$2,866.05	2022-03-31

3-(Chloromethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine Related Literature

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Additional information on 3-(Chloromethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine

3-(Chloromethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine: A Comprehensive Overview

3-(Chloromethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine, also known by its CAS number 1806957-90-3, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles with one nitrogen atom. The presence of multiple functional groups, including a chloromethyl group, a cyano group, a difluoromethyl group, and a nitro group, makes this compound unique and versatile in various chemical reactions and industrial processes.

The synthesis of 3-(Chloromethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine involves a series of intricate steps, including nucleophilic substitution, electrophilic substitution, and oxidation reactions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction rates and selectivity while minimizing by-products.

The physical and chemical properties of this compound are significantly influenced by its functional groups. The nitro group introduces strong electron-withdrawing effects, making the molecule highly reactive in certain conditions. The cyano group further enhances the compound's reactivity, while the chloromethyl and difluoromethyl groups contribute to its stability and solubility in various solvents. These properties make it an ideal candidate for applications in pharmaceuticals, agrochemicals, and advanced materials.

In the field of pharmacology, 3-(Chloromethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine has shown potential as an intermediate in the synthesis of bioactive compounds. Recent studies have demonstrated its role in the development of novel antibiotics and anticancer agents. Its ability to undergo various transformations, such as cyclization and cross-coupling reactions, makes it a valuable building block in drug discovery.

The agricultural sector has also benefited from this compound's properties. As an intermediate in the synthesis of pesticides and herbicides, it contributes to the development of more effective and environmentally friendly agrochemicals. Researchers have reported improved pest control efficacy when using derivatives of this compound compared to traditional chemicals.

In addition to its practical applications, 3-(Chloromethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine has been extensively studied for its electronic properties. Its ability to act as an electron-deficient aromatic system makes it a promising candidate for use in organic electronics. Recent research has explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradation pathways and toxicity profiles to ensure its safe use in industrial applications. Preliminary findings suggest that it undergoes rapid degradation under aerobic conditions, reducing its environmental footprint.

In conclusion, 3-(Chloromethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine is a multifaceted compound with significant potential across various industries. Its unique structure, reactivity, and functional groups make it an invaluable tool in modern chemistry. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an even greater role in advancing technological and scientific progress.